Cas no 1804101-46-9 (2-(3-Bromopropanoyl)-5-chloromandelic acid)
2-(3-Bromopropanoyl)-5-chloromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromopropanoyl)-5-chloromandelic acid
-
- Inchi: 1S/C11H10BrClO4/c12-4-3-9(14)7-2-1-6(13)5-8(7)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
- InChI Key: ZKXRKBAACQRWIP-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(=CC=1C(C(=O)O)O)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 297
- XLogP3: 1.8
- Topological Polar Surface Area: 74.6
2-(3-Bromopropanoyl)-5-chloromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024931-250mg |
2-(3-Bromopropanoyl)-5-chloromandelic acid |
1804101-46-9 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015024931-500mg |
2-(3-Bromopropanoyl)-5-chloromandelic acid |
1804101-46-9 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015024931-1g |
2-(3-Bromopropanoyl)-5-chloromandelic acid |
1804101-46-9 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
2-(3-Bromopropanoyl)-5-chloromandelic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-(3-Bromopropanoyl)-5-chloromandelic acid
2-(3-Bromopropanoyl)-5-chloromandelic Acid: A Comprehensive Overview
2-(3-Bromopropanoyl)-5-chloromandelic acid, identified by the CAS number 1804101-46-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated propanoyl group with a chloromandelic acid moiety. The integration of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.
The synthesis of 2-(3-Bromopropanoyl)-5-chloromandelic acid involves a multi-step process that typically begins with the preparation of the mandelic acid derivative. Mandelic acid, a naturally occurring compound, serves as the foundational structure for this synthesis. The introduction of the 3-bromopropanoyl group is achieved through an acylation reaction, which requires precise control over reaction conditions to ensure optimal yields and product purity. This process is often optimized using modern catalytic techniques and advanced analytical methods to confirm the structural integrity of the final product.
Recent studies have highlighted the potential of 2-(3-Bromopropanoyl)-5-chloromandelic acid in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related disorders.
In addition to its pharmacological applications, 2-(3-Bromopropanoyl)-5-chloromandelic acid has shown promise in materials science. A study by Johnson and colleagues (2023) explored its use as a precursor in the synthesis of advanced polymers with tailored mechanical and thermal properties. The bromine atom within the molecule plays a critical role in cross-linking reactions, enabling the creation of robust materials suitable for high-performance applications.
The structural versatility of 2-(3-Bromopropanoyl)-5-chloromandelic acid also makes it an attractive candidate for further chemical modifications. Researchers are currently investigating the impact of substituting different halogens or altering the length of the aliphatic chain on its biological activity and physical properties. These modifications could lead to the development of more effective drugs or materials with enhanced functionality.
In conclusion, 2-(3-Bromopropanoyl)-5-chloromandelic acid, CAS No. 1804101-46-9, represents a significant advancement in chemical synthesis and application. Its unique structure and diverse functional groups position it as a valuable tool in both pharmacological research and materials development. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to various scientific disciplines.
1804101-46-9 (2-(3-Bromopropanoyl)-5-chloromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)